Cas no 778649-20-0 (1,8-Bis(bromoethynyl)anthracene)

• Product Name: 1,8-Bis(bromoethynyl)anthracene
• CAS No: 778649-20-0
• MF: C₁₈H₈Br₂
• MW: 384.064123153687
• CID: 2801914
• PubChem ID: 71401703
• Update Time: 2025-04-21

1,8-Bis(bromoethynyl)anthracene Chemical and Physical Properties

Names and Identifiers

• 778649-20-0
• 1,8-Bis(bromoethynyl)anthracene
• DTXSID20822726

• Inchi： 1S/C18H8Br2/c19-9-7-13-3-1-5-15-11-16-6-2-4-14(8-10-20)18(16)12-17(13)15/h1-6,11-12H
• InChI Key： WFUROLPAVDZASM-UHFFFAOYSA-N
• SMILES： BrC#CC1=CC=CC2=CC3C=CC=C(C#CBr)C=3C=C21

Computed Properties

• Exact Mass: 383.89723Da
• Monoisotopic Mass: 381.89928Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 0Ų